Cas no 1098644-52-0 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• CAS No: 1098644-52-0
• MF: C₁₉H₁₅ClN₄O₃S₃
• MW: 478.995398759842
• CID: 5471894
• Update Time: 2025-09-18

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-[(5-chloro-2-thienyl)sulfonyl]-N-[4-(4-cyanophenyl)-2-thiazolyl]-
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

• Inchi： 1S/C19H15ClN4O3S3/c20-16-7-8-17(29-16)30(26,27)24-9-1-2-15(24)18(25)23-19-22-14(11-28-19)13-5-3-12(10-21)4-6-13/h3-8,11,15H,1-2,9H2,(H,22,23,25)
• InChI Key： RXPYKYBNQQPAHZ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)=O

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

Professional Introduction to Compound with CAS No. 1098644-52-0 and Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

Compound with the CAS number 1098644-52-0 and the product name 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a sulfonyl group, a cyano group, and a thiazole ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of this compound is built upon a pyrrolidine core, which is a common motif in many biologically active molecules. The pyrrolidine ring is attached to a sulfonyl group derived from 5-chlorothiophen-2-yloxy, contributing to the compound's overall solubility and reactivity. Additionally, the N-terminal of the pyrrolidine is linked to a 1,3-thiazole ring substituted with a cyanophenyl group at the 4-position. This arrangement introduces additional electronic and steric properties that can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their therapeutic potential. The thiazole scaffold, in particular, has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. The compound in question incorporates both thiazole and pyrrolidine rings, which are known to exhibit various pharmacological activities. For instance, thiazole derivatives have shown efficacy in treating infections, inflammation, and even certain types of cancer. Similarly, pyrrolidine-based compounds have been explored for their roles in central nervous system disorders and cardiovascular diseases.

The sulfonyl group at the 5-position of the thiophene ring is another key feature that enhances the compound's pharmacological profile. Sulfonyl groups are well-known for their ability to modulate enzyme activity and receptor binding. In particular, sulfonamides derived from sulfonyl groups have been widely used in antibiotics, anti-diabetic drugs, and anti-inflammatory agents. The presence of this moiety in the current compound suggests that it may exhibit similar biological activities or serve as a lead structure for further optimization.

The cyanophenyl group attached to the 1,3-thiazole ring adds another layer of complexity to the compound's structure. Cyano groups are known to participate in various chemical reactions, including nucleophilic addition and metal coordination. This property can be exploited to develop novel synthetic strategies or to enhance the compound's binding affinity towards specific biological targets. Additionally, cyanophenyl derivatives have been reported to possess anti-microbial and anti-inflammatory properties, further supporting the therapeutic potential of this compound.

Recent studies have highlighted the importance of multi-target directed drug design (MTDD) in developing effective therapeutics. The compound under discussion exhibits multiple pharmacophoric features that could interact with different biological targets simultaneously. This approach has been shown to improve drug efficacy while reducing side effects by modulating multiple pathways involved in disease pathogenesis. For example, compounds with both sulfonamide and thiazole moieties have been reported to exhibit dual inhibition of enzymes such as carbonic anhydrase and dihydrofolate reductase.

Moreover, computational modeling and virtual screening techniques have become indispensable tools in modern drug discovery. These methods allow researchers to predict the binding affinity and specificity of compounds towards target proteins before conducting wet-lab experiments. The complex structure of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide makes it an ideal candidate for such studies. By leveraging advanced computational tools, researchers can identify potential binding pockets on biological targets and optimize the compound's structure for improved potency.

In conclusion,1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential interactions with multiple biological targets make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,CAS No. 1098644-52-0 may pave the way for innovative treatments across various therapeutic areas.